Cas no 172875-59-1 (N-Trityl Olmesartan Ethyl Ester)

N-Trityl Olmesartan Ethyl Ester is a protected derivative of Olmesartan, an angiotensin II receptor blocker (ARB) used in antihypertensive therapeutics. This intermediate compound features a trityl (triphenylmethyl) group, which enhances stability and facilitates selective deprotection during synthetic processes. The ethyl ester moiety improves solubility in organic solvents, making it suitable for further chemical modifications. Its key advantages include high purity, controlled reactivity, and compatibility with peptide coupling reagents, enabling efficient large-scale synthesis of Olmesartan and related analogs. The trityl group also minimizes side reactions, ensuring consistent yields in multi-step syntheses. This compound is primarily utilized in pharmaceutical research and development for the preparation of active pharmaceutical ingredients (APIs).
N-Trityl Olmesartan Ethyl Ester structure
172875-59-1 structure
Product Name:N-Trityl Olmesartan Ethyl Ester
CAS No:172875-59-1
MF:C45H44N6O3
MW:716.86900
CID:1062084
PubChem ID:10723550
Update Time:2025-05-27

N-Trityl Olmesartan Ethyl Ester Chemical and Physical Properties

Names and Identifiers

    • N-Trityl Olmesartan Ethyl Ester
    • ethyl 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl]biphenyl-4-yl]methyl]imidazole-5-carboxylate
    • N-Trityl Olmesartan
    • ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(2-trityl-2H-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
    • N-Tritylolmesartan Ethyl Ester (4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid Ethyl Ester)
    • ethyl 5-(2-hydroxypropan-2-yl)-2-propyl-3-[[4-[2-(2-trityltetrazol-5-yl)phenyl]phenyl]methyl]imidazole-4-carboxylate
    • 172875-59-1
    • SCHEMBL991961
    • Ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1-((2'-(1-trityl-1H-tetrazol-5(4)-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-imidazole-5-carboxylate
    • 1H-Imidazole-5-carboxylic acid, 4-(1-hydroxy-1-methylethyl)-2-propyl-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-, ethyl ester; 4-(1-Hydroxy-1-methylethyl)-2-propyl-1-[[2'-[2-(triphenylmethyl)-2H-tetrazol-5-yl][1,1'-biphenyl]-4-yl]methyl]-1H-imidazole-5-carboxylic Acid Ethyl Ester
    • Inchi: InChI=1S/C45H44N6O3/c1-5-18-39-46-41(44(3,4)53)40(43(52)54-6-2)50(39)31-32-27-29-33(30-28-32)37-25-16-17-26-38(37)42-47-49-51(48-42)45(34-19-10-7-11-20-34,35-21-12-8-13-22-35)36-23-14-9-15-24-36/h7-17,19-30,53H,5-6,18,31H2,1-4H3
    • InChI Key: PKLGOYACZYXKDL-UHFFFAOYSA-N
    • SMILES: CCCC1=NC(=C(N1CC2=CC=C(C=C2)C3=CC=CC=C3C4=NN(N=N4)C(C5=CC=CC=C5)(C6=CC=CC=C6)C7=CC=CC=C7)C(=O)OCC)C(C)(C)O

Computed Properties

  • Exact Mass: 716.34700
  • Monoisotopic Mass: 716.34748929g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 14
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.4
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • PSA: 107.95000
  • LogP: 8.44870

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